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Compound of Interest

Compound Name: BETd-260

Cat. No.: B15621381 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling BETd-260. The following procedural steps and

personal protective equipment (PPE) recommendations are designed to ensure a safe

laboratory environment and proper disposal of this potent compound.

Chemical and Hazard Information

BETd-260 is a PROTAC (Proteolysis Targeting Chimera) that potently and selectively degrades

BET (Bromodomain and Extra-Terminal) proteins.[1][2] It is classified as hazardous, and proper

handling is imperative to avoid adverse health effects.[3]

Hazard Classification Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation

Source: MedchemExpress Safety Data Sheet[3]
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling BETd-260 to minimize exposure.[3][4]

Gloves: Two pairs of chemotherapy-rated gloves are required.[4]

Gown: A disposable gown that is shown to be resistant to hazardous drugs is necessary.[3]

[4]

Eye and Face Protection: Safety glasses with side shields are the minimum requirement. A

face shield should be worn in situations with a risk of splashing.[3]

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator (e.g., N95) should be used.[3][5]

Step-by-Step Handling and Disposal Plan
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store BETd-260 in a tightly sealed container in a cool, dry, and well-ventilated area.[3] It is

often shipped on dry ice and may require storage at -20°C or -80°C.[1]

The storage area should be clearly labeled with the appropriate hazard warnings.

Store the compound locked up.[3]

2. Preparation of Stock Solutions:

All handling of solid BETd-260 and preparation of stock solutions should be performed in a

certified chemical fume hood or a biological safety cabinet to avoid inhalation of dust or

aerosols.[3][5]

Use a dedicated set of calibrated pipettes and other equipment.

BETd-260 is soluble in DMSO.[6]
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Avoid contact with skin and eyes.[3]

3. Experimental Use:

Wear the full complement of PPE as described above.

When adding BETd-260 to cell cultures or preparing formulations for in vivo studies, take

care to avoid splashes and aerosols.[1][7]

Do not eat, drink, or smoke in the laboratory where BETd-260 is being handled.[3]

Wash hands thoroughly after handling.[3]

4. Decontamination and Spill Management:

In case of a spill, evacuate the area and prevent further leakage if it is safe to do so.[3]

Absorb liquid spills with an inert material (e.g., diatomite, universal binders).[3]

For solid spills, carefully collect the material without creating dust.

Decontaminate surfaces and equipment by scrubbing with alcohol.[3]

Place all contaminated materials in a sealed container for proper disposal.[3]

5. Disposal:

Dispose of all waste, including empty containers, contaminated PPE, and unused BETd-260,

in accordance with local, state, and federal regulations for hazardous chemical waste.[3]

Do not dispose of BETd-260 down the drain or in the regular trash.[3]

Emergency Procedures
If Inhaled: Move the person to fresh air. If breathing is difficult, provide cardiopulmonary

resuscitation (CPR). Seek immediate medical attention.[3]

If on Skin: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and shoes. Seek medical attention.[3]
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If in Eyes: Immediately flush eyes with large amounts of water for at least 15 minutes, lifting

the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[3][8]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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